3,4-Bis(4-methoxyphenyl)-6-phenylpyridazine

• CAS No.: 375793-11-6
• Molecular Formula: C24H20N2O2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 3,4-bis(4-methoxyphenyl)-6-phenylpyridazine
• InChI: InChI=1S/C24H20N2O2/c1-27-20-12-8-17(9-13-20)22-16-23(18-6-4-3-5-7-18)25-26-24(22)19-10-14-21(28-2)15-11-19/h3-16H,1-2H3
• InChI Key: URSPPSXZEODJCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NN=C2C3=CC=C(C=C3)OC)C4=CC=CC=C4

Description

3,4-Bis(4-methoxyphenyl)-6-phenylpyridazine is a useful research compound. Its molecular formula is C24H20N2O2 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Bis(4-methoxyphenyl)-6-chloropyridazine [Eur. J. Med. Chem.-Chimica Therapeutica, 14, 53-60 (1979)] (309.3 mg, 0.95 mmol) was dissolved in benzene (2 ml). Tetrakis(triphenylphosphine)palladium [Pd(Ph3P)4] (90.6 mg, 0.08 mmol) and phenylmagnesium bromide (1.0 M tetrahydrofuran solution) (1.5 ml) were then added successively, followed by stirring at 60° C. for 75 minutes. After water-methylene chloride was added to the reaction mixture, the mixture was extracted with methylene chloride and the organic layer was dried over anhydrous sodium sulfate. The solvent was distilled off and the residue was then separated and purified by chromatography on a silica gel column [silica gel (40 g), hexane/ethyl acetate (2/1)], whereby the title compound was obtained as a pale yellow amorphous solid (129 mg, 36.9%)